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Compound of Interest

Compound Name: Betamethasone 9,11-Epoxide

Cat. No.: B193711 Get Quote

An In-depth Technical Guide to Betamethasone 9,11-Epoxide: Chemical Properties and

Structure

Abstract
Betamethasone 9,11-Epoxide is a pivotal synthetic intermediate in the pharmaceutical

manufacturing of potent corticosteroids, including Betamethasone, Dexamethasone, and

Beclomethasone.[1] As a synthetic glucocorticoid steroid, its chemical architecture is

characterized by a core pregnane skeleton with a distinctive 9,11-epoxide ring.[2] This

technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and biological relevance of Betamethasone 9,11-Epoxide, tailored for researchers,

scientists, and professionals in drug development.

Chemical Structure and Properties
Betamethasone 9,11-Epoxide, systematically known as 9β,11β-Epoxy-17α,21-dihydroxy-16β-

methylpregna-1,4-diene-3,20-dione, possesses a tetracyclic cyclopentanophenanthrene core

structure common to steroids.[2] Its key functional groups, including the epoxide, hydroxyl, and

ketone moieties, are crucial for its reactivity and role as a precursor in corticosteroid synthesis.

[2] The molecule appears as a white to off-white crystalline powder at room temperature.[2]
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The fundamental physicochemical properties of Betamethasone 9,11-Epoxide are

summarized in the table below. These properties are critical for its handling, formulation, and

analytical characterization.

Property Value Source

Molecular Formula C₂₂H₂₈O₅ [2][3]

Molecular Weight 372.46 g/mol [2]

CAS Number 981-34-0 [3]

Appearance
White to off-white

solid/crystalline powder
[2]

pKa (Predicted) 12.56 ± 0.70 [2]

Storage Temperature Refrigerator [2]

Spectroscopic Data
While detailed spectroscopic data (NMR, IR, MS) for Betamethasone 9,11-Epoxide is not

readily available in the public domain, analysis of the related compound Betamethasone and its

synthesis intermediates suggests that techniques like ¹H NMR, ¹³C NMR, and mass

spectrometry are essential for structural elucidation and purity assessment during its synthesis.

[4]

Synthesis and Experimental Protocols
Betamethasone 9,11-Epoxide is not a naturally occurring compound; it is synthesized from

steroidal precursors.[2] The formation of the 9,11β-epoxide ring is a critical step in the

synthesis of many potent corticosteroids.

General Synthesis Workflow
The synthesis of corticosteroid 9,11β-epoxides typically involves the formation of a Δ⁹¹¹ double

bond from an 11α-hydroxysteroid, followed by epoxidation.[1]
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Step 1: Dehydration
Step 2: Halogenation & Cyclization

11α-Hydroxysteroid Δ⁹(¹¹)-Steroid Intermediate

  PCl₅-mediated
  dehydration 9α,11β-Bromoformate

Intermediate
  DBH in DMF   9,11β-Epoxide Product

  NaOH  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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